Cas no 2137570-31-9 (1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-1H-pyrazol-3-amine)

1-(4-Methyl-4H-1,2,4-triazol-3-yl)methyl-1H-pyrazol-3-amine is a heterocyclic compound featuring a pyrazole core linked to a methyl-substituted 1,2,4-triazole moiety. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both triazole and pyrazole rings enhances its versatility in forming hydrogen bonds and metal coordination complexes, making it valuable for ligand design and catalysis. Its amine functionality further allows for derivatization, enabling the development of targeted bioactive molecules. The compound's stability and well-defined synthetic pathway ensure consistent quality for research and industrial applications. Suitable for use in medicinal chemistry and material science, it offers a balance of reactivity and structural modularity.

1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-1H-pyrazol-3-amine structure

2137570-31-9 structure

Product Name:1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-1H-pyrazol-3-amine

CAS No:2137570-31-9

MF:C₇H₁₀N₆

MW:178.194499492645

CID:6034964

PubChem ID:165473764

Update Time:2025-05-21

1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-1H-pyrazol-3-amine
- 2137570-31-9
- EN300-1109432
- 1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazol-3-amine
- Inchi： 1S/C7H10N6/c1-12-5-9-10-7(12)4-13-3-2-6(8)11-13/h2-3,5H,4H2,1H3,(H2,8,11)
- InChI Key： KCDMVIZFAFTYIK-UHFFFAOYSA-N
- SMILES： N1(C=CC(N)=N1)CC1=NN=CN1C

Computed Properties

Exact Mass: 178.09669434g/mol
Monoisotopic Mass: 178.09669434g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 74.6Å²

1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-1H-pyrazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1109432-0.05g	1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazol-3-amine	2137570-31-9	95%	0.05g	$827.0	2023-10-27
Enamine	EN300-1109432-0.1g	1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazol-3-amine	2137570-31-9	95%	0.1g	$867.0	2023-10-27
Enamine	EN300-1109432-0.25g	1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazol-3-amine	2137570-31-9	95%	0.25g	$906.0	2023-10-27
Enamine	EN300-1109432-0.5g	1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazol-3-amine	2137570-31-9	95%	0.5g	$946.0	2023-10-27
Enamine	EN300-1109432-1.0g	1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazol-3-amine	2137570-31-9		1g	$1299.0	2023-06-10
Enamine	EN300-1109432-2.5g	1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazol-3-amine	2137570-31-9	95%	2.5g	$1931.0	2023-10-27
Enamine	EN300-1109432-5.0g	1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazol-3-amine	2137570-31-9		5g	$3770.0	2023-06-10
Enamine	EN300-1109432-10.0g	1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazol-3-amine	2137570-31-9		10g	$5590.0	2023-06-10
Enamine	EN300-1109432-1g	1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazol-3-amine	2137570-31-9	95%	1g	$986.0	2023-10-27
Enamine	EN300-1109432-5g	1-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]-1H-pyrazol-3-amine	2137570-31-9	95%	5g	$2858.0	2023-10-27

1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-1H-pyrazol-3-amine Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Additional information on 1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-1H-pyrazol-3-amine

Introduction to 1-(4-Methyl-4H-1,2,4-Triazol-3-Yl)Methyl-1H-Pyrazol-3-Amine (CAS No. 2137570-31-9)

The compound 1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-pyrazol-3-amine (CAS No. 2137570-31-9) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique structural and functional properties. The molecule combines two important heterocyclic systems: the pyrazole ring and the triazole ring, connected via a methyl group. This combination makes it a promising candidate for drug discovery and material science.

The structural uniqueness of this compound lies in its ability to form hydrogen bonds and exhibit π–π interactions due to the presence of the pyrazole and triazole rings. These properties are crucial for its potential applications in medicinal chemistry, where such interactions play a vital role in drug-receptor binding. Recent studies have highlighted the importance of such heterocyclic compounds in designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of 1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-pyrazol-3-amine involves a multi-step process that typically begins with the preparation of the pyrazole derivative followed by its coupling with the triazole moiety. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods and microwave-assisted synthesis have significantly improved the efficiency of its production.

In terms of application, this compound has shown promising results in preliminary biological assays. Studies conducted in vitro have demonstrated its potential as an inhibitor of certain enzymes associated with inflammatory pathways. Additionally, its ability to modulate receptor activity suggests its role in developing new treatments for chronic diseases. The integration of computational chemistry techniques has further enhanced our understanding of its pharmacokinetic properties, paving the way for its use in preclinical trials.

The latest research on this compound has also focused on its stability under various environmental conditions. Understanding its degradation pathways is essential for ensuring its safety and efficacy when used in pharmaceutical formulations. Recent findings indicate that it exhibits good stability under physiological conditions, which is a critical factor for drug development.

In conclusion, 1-(4-methyl-4H-1,2,4-triazol-3-yl)methyl-pyrazol-3-amine (CAS No. 2137570-31-9) represents a significant advancement in heterocyclic chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable asset in both academic research and industrial applications. Continued exploration into its properties will undoubtedly unlock new opportunities for innovation in medicine and beyond.